Cas no 2228364-08-5 (2-(1H-imidazol-2-yl)prop-2-en-1-amine)

• Product Name: 2-(1H-imidazol-2-yl)prop-2-en-1-amine
• CAS No: 2228364-08-5
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 6122779
• PubChem ID: 70523218
• Update Time: 2025-08-03

2-(1H-imidazol-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-2-yl)prop-2-en-1-amine
• 2228364-08-5
• EN300-1790432
• SCHEMBL11135227

• Inchi： 1S/C6H9N3/c1-5(4-7)6-8-2-3-9-6/h2-3H,1,4,7H2,(H,8,9)
• InChI Key： VVMXGZDGGMXMLG-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C(=C)CN

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 2-(1H-imidazol-2-yl)prop-2-en-1-amine

Introduction to 2-(1H-imidazol-2-yl)prop-2-en-1-amine (CAS No. 2228364-08-5)

2-(1H-imidazol-2-yl)prop-2-en-1-amine, identified by the CAS number 2228364-08-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential biological activities. The presence of an imidazole ring fused with a propenylamine moiety makes it a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(1H-imidazol-2-yl)prop-2-en-1-amine consists of a five-membered imidazole ring connected to a propenylamine group. This configuration allows for diverse interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The imidazole ring is known for its ability to form hydrogen bonds and coordinate with metal ions, which are critical factors in the design of bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 2-(1H-imidazol-2-yl)prop-2-en-1-amine has been studied for its potential role in modulating enzyme activity and receptor binding. Its dual functionality, combining the bioisosteric properties of imidazole with the nucleophilic nature of propenylamine, suggests applications in both kinase inhibition and other enzyme-mediated processes.

One of the most compelling aspects of 2-(1H-imidazol-2-yl)prop-2-en-1-amine is its structural flexibility, which allows for modifications that can enhance its pharmacokinetic properties. Researchers have explored derivatives of this compound to improve solubility, bioavailability, and target specificity. These modifications are crucial for translating laboratory findings into effective clinical therapies.

The synthesis of 2-(1H-imidazol-2-yl)prop-2-en-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the imidazole ring typically involves condensation reactions between glyoxal derivatives and amidines, while the propenylamine group is often introduced through nucleophilic addition or reductive amination. Advanced synthetic techniques such as transition-metal catalysis have been employed to optimize yields and purity.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-(1H-imidazol-2-yl)propenylamine. Molecular docking studies have identified potential binding interactions with targets such as protein kinases and transcription factors. These studies provide valuable insights into the compound's mechanism of action and help guide further experimental validation.

The pharmacological profile of CAS No 2228364 08 5 is still under investigation, but preliminary data suggest promising activities in areas such as cancer therapy and inflammatory diseases. The ability of imidazole derivatives to interfere with cellular signaling pathways makes them attractive candidates for developing targeted therapies. Additionally, the propenylamine moiety may contribute to favorable pharmacokinetic properties, enhancing drug delivery and efficacy.

In conclusion, 2-(1H-imidazol 2 yl)prop 2 en 1 amine represents a significant advancement in pharmaceutical research due to its unique structure and potential biological activities. Ongoing studies aim to elucidate its mechanisms of action and explore its therapeutic applications. As research continues to uncover new possibilities, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.